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Compound of Interest

Compound Name: Muricarpone B

Cat. No.: B1254455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antibacterial properties of two natural

compounds, Muricarpone B and Malabaricone B. While substantial research has elucidated

the antibacterial efficacy of Malabaricone B, data on Muricarpone B remains limited. This

document summarizes the available experimental data, details relevant methodologies, and

presents visualizations to illustrate experimental workflows and mechanisms of action.

Introduction
Muricarpone B and Malabaricone B are diarylnonanoids, a class of natural products found in

plants of the Myristica genus. These compounds have garnered interest for their potential

therapeutic applications. This guide focuses on their comparative antibacterial activities,

providing a resource for researchers investigating novel antimicrobial agents.

Chemical Structures
The chemical structures of Muricarpone B and Malabaricone B are presented below. Both are

diarylheptanoids, with Muricarpone B being a 1,7-bis(3,4-dihydroxyphenyl)heptan-3-one and

Malabaricone B being 1-(2,6-dihydroxyphenyl)-9-(4-hydroxyphenyl)nonan-1-one. The

differences in their phenyl ring substitutions and the length and substitution of the alkyl chain

likely influence their biological activities.

Muricarpone B

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1254455?utm_src=pdf-interest
https://www.benchchem.com/product/b1254455?utm_src=pdf-body
https://www.benchchem.com/product/b1254455?utm_src=pdf-body
https://www.benchchem.com/product/b1254455?utm_src=pdf-body
https://www.benchchem.com/product/b1254455?utm_src=pdf-body
https://www.benchchem.com/product/b1254455?utm_src=pdf-body
https://www.benchchem.com/product/b1254455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula: C₁₉H₂₂O₅

Molecular Weight: 330.37 g/mol

CAS Number: 886226-15-9[1]

Malabaricone B

Molecular Formula: C₂₁H₂₆O₄

Molecular Weight: 342.43 g/mol

CAS Number: 95531-39-4

Quantitative Data on Antibacterial Activity
Significant research has been conducted on the antibacterial properties of Malabaricone B,

revealing potent activity, particularly against Gram-positive bacteria. In contrast, there is a

notable lack of specific quantitative data on the antibacterial activity of isolated Muricarpone B.

While extracts of Myristica species, which contain a variety of diarylnonanoids including

Muricarpone B, have demonstrated antibacterial effects, the direct contribution of

Muricarpone B to this activity has not been quantified in the available literature.[2][3][4][5]

Malabaricone B: Antibacterial Potency
Malabaricone B has been shown to possess strong bactericidal activity against a range of

clinically relevant bacteria, including multidrug-resistant (MDR) strains. Its efficacy is

particularly pronounced against Staphylococcus aureus.
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Bacterial Strain
Minimum Inhibitory
Concentration (MIC)
(µg/mL)

Reference

Staphylococcus aureus ATCC

29213
0.5

Methicillin-resistant S. aureus

(MRSA)
1-2

Vancomycin-resistant S.

aureus (VRSA)
1-2

Vancomycin-resistant

Enterococcus (VRE)
1-2

Escherichia coli >128

Klebsiella pneumoniae >128

Acinetobacter baumannii >128

Pseudomonas aeruginosa >128

Enterobacter species >128

This table summarizes the MIC values of Malabaricone B against various bacterial strains as

reported in the cited literature.

Experimental Protocols
The following are detailed methodologies for key experiments used to evaluate the antibacterial

activity of Malabaricone B.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC, defined as the lowest concentration of an antimicrobial agent that prevents the visible

growth of a microorganism, is a crucial metric for assessing antibacterial potency.

Broth Microdilution Method:
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A two-fold serial dilution of the test compound (e.g., Malabaricone B) is prepared in a 96-well

microtiter plate using an appropriate broth medium, such as Mueller-Hinton Broth (MHB).

Each well is inoculated with a standardized bacterial suspension to achieve a final

concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

Positive (broth with bacteria, no compound) and negative (broth only) controls are included.

The plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

The MIC is determined as the lowest concentration of the compound at which no visible

bacterial growth (turbidity) is observed.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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